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Compound of Interest

Compound Name: Benzyl formate

Cat. No.: B089892

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of benzyl formate, a versatile ester
with significant applications in the fragrance, flavor, and pharmaceutical industries. This
document consolidates its chemical properties, synthesis protocols, and safety information,
presenting a core resource for professionals in research and development.

Nomenclature and Identification

Benzyl formate is known by a variety of synonyms and alternative names in scientific literature
and commercial contexts. A comprehensive list is provided below for clear identification.

Table 1: Synonyms and Alternative Names for Benzyl Formate
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Type

Name

IUPAC Name

benzyl formate[1][2]

Systematic Name

Phenylmethyl methanoate

Common Synonyms

Benzyl methanoate[1][3][4]

Formic acid, phenylmethyl ester[1][2]

Phenylmethyl formate[1][2]

Formic acid, benzyl ester[1][3][4]

Benzyl alcohol, formate[1][5]

Trade/Other Names

FEMA No. 2145[1][5]

NSC 8049]3][5]

Benzylformiat[5]

Ameisensaeurebenzylester[1]

Benzylester kyseliny mravenci[1][6]

CAS Registry Number

104-57-4[1][3][5][71(8]

EC Number

203-214-4[1][2]

UNII

79GJF9700Y[2][5]

Physicochemical Properties

Benzyl formate is a colorless liquid characterized by a pleasant, fruity, and floral aroma.[5][7]

Its key physical and chemical properties are summarized in the tables below, providing

essential data for experimental design and formulation development.

Table 2: General and Physical Properties of Benzyl Formate
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Property Value References
Molecular Formula CsHsO2 [518]
Molecular Weight 136.15 g/mol [51[71[8]
Clear, colorless to pale yellow
Appearance o [819]
liquid
Intense, pleasant, floral-fruity,
Odor _ [51[9]
spicy
Melting Point 3.6°C [5]
Boiling Point 203 °C (lit.) [5I[71[9]
Density 1.088 g/mL at 25 °C (lit.) [519]
Refractive Index (n20/D) 1.511 (lit.) [5][9]
Flash Point 180 °F (82.2 °C) [5]
Vapor Pressure 1.69 hPa at 20 °C [5]
Water Solubility Insoluble [5]
o ) Soluble in alcohols, ketones,
Solubility in Organic Solvents ] [5]
oils, and hydrocarbons
logP 1.79 at 21.9 °C [5]
Table 3: Spectroscopic Data Identifiers for Benzyl Formate
Spectroscopic Data Identifier/Reference

1H NMR ChemicalBook, SpectraBase[1][10]
13C NMR Guidechem[4]
IR ChemicalBook, SpectraBase[11][12]

Mass Spectrometry (GC-MS)

PubChem, NIST WebBook[1][6]

Raman

Guidechem[4]
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Experimental Protocols

This section details methodologies for the synthesis and analysis of benzyl formate, providing
a foundation for laboratory work.

Synthesis of Benzyl Formate

Several methods for the synthesis of benzyl formate have been reported. Below are detailed
protocols for two common approaches.

Protocol 1: Esterification using Formic Acid and a Catalyst
This method involves the direct esterification of benzyl alcohol with formic acid using a catalyst.
e Materials:

o Benzyl alcohol (1 mmol)

o

Formic acid (3 mmol)

[¢]

Tribromoisocyanuric acid (0.3 mmol, 0.1 g)

[¢]

Dichloromethane (10 mL)

Distilled water

[e]

o

Anhydrous sodium sulfate (Na2S0Oa)

e Procedure:

[e]

To a mixture of benzyl alcohol and formic acid, add tribromoisocyanuric acid.

[e]

Stir the reaction mixture at room temperature for 5 minutes.

o

Monitor the completion of the reaction using Thin Layer Chromatography (TLC).

[¢]

Upon completion, add dichloromethane to the reaction mixture and filter the solution.

[¢]

Extract the organic layer with distilled water (3 x 10 mL).
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o Dry the organic layer over anhydrous sodium sulfate.

o Evaporate the solvent under reduced pressure to obtain the nearly pure benzyl formate.

[5]
Protocol 2: Synthesis from Benzyl Alcohol and Formic/Acetic Anhydride

This protocol describes the synthesis by heating a mixture of formic/acetic anhydride and
benzyl alcohol.

o Materials:
o Benzyl alcohol
o Formic/acetic anhydride
e Procedure:
o Heat a mixture of formic/acetic anhydride and benzyl alcohol to 50°C.[5]

o The reaction proceeds to form benzyl formate. Further purification may be required,
typically involving distillation.

Synthesis Workflow Diagram

Formic Acid / Anhydride Reaction Conditions ‘Work-up

-
I\Calalysl (e.g., TBCA) or Heat)—»(stirring at RT or Heating}—l» Extraction with CH2CI2/H20 Drying (Na2S04)
Benzyl Alcohol

Benzyl Formate

Click to download full resolution via product page
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Caption: General workflow for the synthesis of benzyl formate.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a standard technique for the identification and quantification of benzyl formate.
e Sample Preparation:

o Prepare a stock solution of benzyl formate in a volatile organic solvent (e.g., ethyl acetate
or dichloromethane) at a concentration of approximately 10 pg/mL.[13]

o Ensure the sample is free of particulates by centrifugation if necessary.[13]

o Transfer the supernatant to a 1.5 mL glass autosampler vial.[13]
 Instrumental Conditions (Example):

o Injector Temperature: 260 °C

o Column: DB-5MS (30 m x 0.25 mm x 0.25 pm) or similar non-polar column.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Oven Temperature Program: Hold at 60 °C for 5 minutes, then ramp to 270 °C at 35
°C/min, and hold for 1 minute.

o MS Interface Temperature: 250 °C
o lonization Mode: Electron lonization (El) at 70 eV.

o Detection Mode: Selective lon Monitoring (SIM) or full scan. For SIM, quantitative ion m/z
79 and qualitative ions m/z 77, 107, 108 can be used for benzyl alcohol, and characteristic
ions for benzyl formate (e.g., m/z 91, 108, 136) should be selected.[14]

Logical Diagram for GC-MS Analysis
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Caption: Step-by-step process of benzyl formate analysis by GC-MS.

Applications in Research and Industry

Benzyl formate's unique properties make it a valuable compound in several fields.
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o Flavor and Fragrance Industry: It is widely used as a flavoring and fragrance agent due to its
sweet, fruity, and floral scent.[5][15] It is a component in perfumes, cosmetics, and food
flavorings, imparting notes of jasmine, gardenia, and various fruits.[15][16] Typical usage in
perfume compounds ranges from 0.1% to 5%.[17]

o Organic Synthesis: Benzyl formate serves as a solvent and an important intermediate in the
synthesis of fine chemicals, including pharmaceuticals and agrochemicals.[8][16] It can also
be used as a carbon monoxide (CO) surrogate in palladium-catalyzed carbonylation
reactions.[18]

o Potential in Drug Development: Its properties, such as good solubility characteristics,
suggest its potential use in developing new drug formulations to enhance solubility and
bioavailability.[8][16]

Safety and Handling

Proper handling of benzyl formate is crucial to ensure laboratory safety. The following
information is derived from safety data sheets (SDS).

Table 4: Hazard Identification and Precautionary Measures
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Hazard Category Information References

o Acute toxicity, Oral (Category
GHS Classification o [4]119]
4); Skin irritation (Category 2)

Signal Word Warning [4][19]

H302: Harmful if swallowed.
Hazard Statements o [4][20]
H315: Causes skin irritation.

Wear tightly fitting safety

) ) goggles, chemical-resistant
Personal Protective Equipment

loves, and protective clothing. 31[71[9
(PPE) g p g.- [3][7][°]

Use a respirator if ventilation is

inadequate.

Handle in a well-ventilated
area. Avoid contact with skin

Handling and eyes and inhalation of [31[7]
vapors. Keep away from

ignition sources.

Store in a tightly closed
container in a cool, dry, and

Storage well-ventilated place, away [31[7]
from incompatible materials

such as oxidizing agents.

Wash off immediately with
plenty of soap and water.

First Aid (Skin Contact) Remove contaminated [319]
clothing. Seek medical advice

if irritation persists.

Rinse mouth. Do NOT induce
First Aid (Ingestion) vomiting. Call a poison center [3][20]

or doctor if you feel unwell.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety data sheet (SDS) provided by the manufacturer.
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Always consult the SDS before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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